![molecular formula C7H4N2O3S B184917 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid CAS No. 51991-94-7](/img/structure/B184917.png)
5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid
Overview
Description
5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid is a chemical compound with the linear formula C7H4N2O3S . It has a molecular weight of 196.186 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of thiazolo[3,2-a]pyrimidines, including 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid, can be achieved through the two-component reaction of 2-thiouracil and dialkyl acetylenedicarboxylate in solvent-free conditions under thermal conditions . The reaction proceeds smoothly and cleanly under mild reaction conditions .Molecular Structure Analysis
The molecular structure of 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid consists of a thiazolo[3,2-a]pyrimidine core with a carboxylic acid group attached . The structure of the products was confirmed by IR, 1H NMR, 13C NMR, and elemental analysis .Chemical Reactions Analysis
The reaction of 2-thiouracil and dialkyl acetylenedicarboxylate in solvent-free conditions under thermal conditions leads to the formation of dialkyl 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-2,3-dicarboxylate derivatives . The reaction proceeded smoothly and cleanly under mild reaction conditions .Physical And Chemical Properties Analysis
5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid is a solid compound . It has a molecular weight of 196.18 . The compound decomposes at 277°C .Scientific Research Applications
Antibacterial and Antitubercular Activities
This compound has been studied for its potential in combating bacterial infections. Research indicates that derivatives of 5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid exhibit in vitro antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli . These findings suggest that the compound could be a valuable addition to the arsenal of antibiotics, particularly in an era where antibiotic resistance is a growing concern.
Biochemical Research
In the field of biochemistry, this compound serves as a biochemical for proteomics research . Its properties allow researchers to study protein expression and function, which is crucial for understanding cellular processes and developing new therapeutic strategies.
Material Science
The compound’s unique structure has piqued the interest of material scientists. While specific applications in material science are not detailed in the available literature, the compound’s molecular framework suggests potential utility in the synthesis of novel materials or as a precursor for more complex chemical structures .
Environmental Science
Derivatives of 5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid have shown significant antibacterial and antitubercular activities, which could have implications for environmental science . These activities could be harnessed for environmental decontamination processes or the development of biodegradable materials with antimicrobial properties.
Pharmacology
In pharmacological research, the compound’s derivatives have been synthesized and evaluated for various biological activities, including antimicrobial and antitubercular properties . This suggests potential applications in the development of new pharmacological agents.
Agriculture
While specific applications in agriculture are not explicitly mentioned in the search results, the antibacterial properties of the compound’s derivatives could be explored for protecting crops against bacterial pathogens or for developing plant growth-promoting formulations .
Future Directions
Thiazolo[3,2-a]pyrimidine derivatives, including 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid, have attracted considerable attention in medicinal chemistry due to their diverse range of biological properties . They are promising scaffolds for the design of new medicines, including anticancer drugs . Future research may focus on further exploring the biological activities of these compounds and optimizing their structures for better interaction with biological targets .
Mechanism of Action
Target of Action
The primary targets of the compound 5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid are currently unknown. The compound is provided to early discovery researchers as part of a collection of rare and unique chemicals
Mode of Action
It’s known that the compound exists largely in the lactam form in solution . More studies are needed to elucidate how the compound interacts with its targets and the resulting changes.
Biochemical Pathways
As the compound is part of a collection of rare and unique chemicals, its effects on biochemical pathways require further investigation .
Pharmacokinetics
properties
IUPAC Name |
5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4N2O3S/c10-5-4(6(11)12)3-8-7-9(5)1-2-13-7/h1-3H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDGPDTWORUVKQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=NC=C(C(=O)N21)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70354027 | |
Record name | 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70354027 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid | |
CAS RN |
51991-94-7 | |
Record name | 5-Oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=51991-94-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70354027 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are some of the reactions that 5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid can undergo?
A1: 5-Oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid (4) is a versatile compound that can undergo reactions characteristic of carboxylic acids. One prominent reaction is its conversion to primary and secondary amide derivatives. This is achieved by reacting it with various amines (6a-i) in the presence of oxalyl chloride and N,N-dimethylformamide as a catalyst []. This reaction highlights the potential of this compound as a building block for more complex molecules.
Q2: Are there any interesting structural features observed in derivatives of 5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid?
A2: Yes, researchers synthesized a perhydroimidazo[1,5-c]thiazole derivative (29) from a derivative of 5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid []. NMR analysis of compound 29 revealed the presence of two stereoisomers. This isomerism arises from both a chiral center at the C7′a position and restricted rotation around the C5-N6′ bond, leading to both optical and conformational isomers []. This finding emphasizes the structural complexity that can arise from relatively simple starting materials like 5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid.
Q3: Are there other synthetic routes to access compounds similar to 5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid?
A3: Yes, Meldrum's acid derivatives can be utilized to synthesize a range of compounds, including 7-substituted 5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acids [, ]. This suggests that alternative synthetic strategies exist for accessing this class of compounds, potentially offering different advantages in terms of yield, cost, or access to specific derivatives.
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